1-Ethoxy-3-(piperazin-1-yl)propan-2-ol
Overview
Description
1-Ethoxy-3-(piperazin-1-yl)propan-2-ol is a chemical compound with the molecular formula C9H20N2O2 and a molecular weight of 188.27 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 1-Ethoxy-3-(piperazin-1-yl)propan-2-ol consists of nine carbon atoms, twenty hydrogen atoms, two nitrogen atoms, and two oxygen atoms .Scientific Research Applications
Application in Neuropharmacology
- Specific Scientific Field: Neuropharmacology
- Summary of the Application: “1-Ethoxy-3-(piperazin-1-yl)propan-2-ol” derivatives have been identified as potential triple reuptake inhibitors, which simultaneously inhibit serotonin, norepinephrine, and dopamine transporters (SERT, NET, and DAT, respectively) .
- Methods of Application or Experimental Procedures: The derivatives were designed and synthesized, and their inhibitory activities were evaluated through neurotransmitter transporter uptake assays .
- Results or Outcomes: Compound 19, a derivative of “1-Ethoxy-3-(piperazin-1-yl)propan-2-ol”, exhibited the most potent inhibitory activities against all three monoamine neurotransmitter transporters. The IC50 values of 19 against SERT, NET, and DAT were determined .
Application in Bactericide Development
- Specific Scientific Field: Microbiology
- Summary of the Application: Carbazole derivatives containing a “3-(piperazin-1-yl)propan-2-ol” moiety have shown promise in the development of novel bactericides .
- Methods of Application or Experimental Procedures: The derivatives were synthesized and their bactericidal activities were evaluated against refractory microbial diseases by targeting cell membranes .
- Results or Outcomes: The results showed that these derivatives could potentially be used to control refractory microbial diseases with low toxicity .
Application in Pharmaceutical Testing
- Specific Scientific Field: Pharmaceutical Sciences
- Summary of the Application: “1-Ethoxy-3-(piperazin-1-yl)propan-2-ol” is used as a reference standard in pharmaceutical testing .
- Methods of Application or Experimental Procedures: The compound is used as a reference standard to ensure the accuracy of pharmaceutical testing .
- Results or Outcomes: The use of this compound as a reference standard helps to ensure accurate results in pharmaceutical testing .
Application in Chemical Synthesis
- Specific Scientific Field: Chemical Synthesis
- Summary of the Application: “1-Ethoxy-3-(piperazin-1-yl)propan-2-ol” is used in the synthesis of various chemical compounds .
- Methods of Application or Experimental Procedures: The compound is used as a reagent in chemical reactions to synthesize other compounds .
- Results or Outcomes: The use of this compound in chemical synthesis helps to create a variety of chemical compounds .
Application in Pharmaceutical Reference Standards
- Specific Scientific Field: Pharmaceutical Sciences
- Summary of the Application: “1-Ethoxy-3-(piperazin-1-yl)propan-2-ol” is used as a reference standard in pharmaceutical testing .
- Methods of Application or Experimental Procedures: The compound is used as a reference standard to ensure the accuracy of pharmaceutical testing .
- Results or Outcomes: The use of this compound as a reference standard helps to ensure accurate results in pharmaceutical testing .
Future Directions
properties
IUPAC Name |
1-ethoxy-3-piperazin-1-ylpropan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O2/c1-2-13-8-9(12)7-11-5-3-10-4-6-11/h9-10,12H,2-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKRHIKHPLLIOLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(CN1CCNCC1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxy-3-(piperazin-1-yl)propan-2-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,6-Difluoro-2-methyl-1H-benzo[d]imidazole](/img/structure/B1422126.png)
